3-(2-Hydroxyethyl)thiazolidine-2,4-dione

• IUPAC Name: 3-(2-hydroxyethyl)-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C5H7NO3S/c7-2-1-6-4(8)3-10-5(6)9/h7H,1-3H2
• InChI Key: PJOQCYGCTXGPBK-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C(=O)S1)CCO
• Molecular Formula: C5H7NO3S
• Molecular Weight: 161.18 g/mol

Description

3-(2-Hydroxyethyl)thiazolidine-2,4-dione is a useful research compound. Its molecular formula is C5H7NO3S and its molecular weight is 161.18 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Medicinal Chemistry and Drug Design : Thiazolidine-2,4-dione derivatives are widely used as core structures in medicinal chemistry to develop various potential drug-like small molecules. They have been studied for their ability to bind to a wide variety of protein targets, making them promising candidates for developing bioactive multitargeting agents. For example, derivatives have been synthesized and characterized for their antimicrobial activities against various bacterial and fungal strains (Holota et al., 2022) (Ibrahim et al., 2011).

• Inhibitors in Cancer Research : Thiazolidine-2,4-dione derivatives have been identified as potential inhibitors in cancer research, including dual inhibitors of specific signaling pathways important in cell proliferation and apoptosis. This aspect is crucial in developing anticancer agents that target specific cellular mechanisms (Li et al., 2010).

• Antioxidant Properties : Some derivatives of thiazolidine-2,4-dione have been tested for their antioxidant properties. This includes examining their effects on superoxide anion formation and the scavenging of free radicals, which are important properties in the development of therapeutic agents for various oxidative stress-related diseases (Bozdağ‐Dündar et al., 2009).

• Antidiabetic and Hypoglycemic Agents : A significant area of research for thiazolidine-2,4-dione derivatives is their application as antidiabetic and hypoglycemic agents. They have been explored for their potential to modulate blood sugar levels and lipid profiles in various studies, showing promising results (Sohda et al., 1982).